Cas no 956571-71-4 (3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
• CAS No: 956571-71-4
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• MDL: MFCD08444662
• CID: 3109484
• PubChem ID: 16227839
• Update Time: 2025-11-01

3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-(1,1-dioxidotetrahydrothien-3-yl)-1H-pyrazol-5-amine
• 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione
• G27300
• DB-008337
• 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-27131
• Z228586596
• 956571-71-4
• AKOS009114958
• CS-0244048
• 3-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• 3-(5-AMINO-3-TERT-BUTYLPYRAZOL-1-YL)-1??-THIOLANE-1,1-DIONE
• 5-tert-butyl-2-(1,1-dioxothiolan-3-yl)pyrazol-3-amine
• MFCD08444662
• 861-120-4

• MDL： MFCD08444662
• Inchi： 1S/C11H19N3O2S/c1-11(2,3)9-6-10(12)14(13-9)8-4-5-17(15,16)7-8/h6,8H,4-5,7,12H2,1-3H3
• InChI Key： WQFAYWXQQKDDJF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C(C)(C)C)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 257.11979803Da
• Monoisotopic Mass: 257.11979803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4Ų

3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ?-thiolane-1,1-dione

Introduction to 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione (CAS No. 956571-71-4)

3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione, with the CAS number 956571-71-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are cyclic thioethers with a sulfur atom in a five-membered ring. The presence of the 5-amino-3-tert-butyl-1H-pyrazol-1-yl substituent imparts additional chemical and biological properties, making it a subject of extensive research.

The chemical structure of 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione is characterized by a thiolane ring system fused with a pyrazole moiety. The pyrazole ring is further substituted with an amino group and a tert-butyl group, which are known to influence the compound's reactivity and biological activity. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the amino group can participate in hydrogen bonding and other interactions with biological targets.

In recent years, there has been a growing interest in the development of new compounds for various therapeutic applications, particularly in the areas of cancer and inflammatory diseases. The unique structure of 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione has led researchers to explore its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and anticancer activities, making it a valuable candidate for further investigation.

The anti-inflammatory properties of 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione have been attributed to its ability to inhibit key enzymes involved in the inflammatory response. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation. Additionally, this compound has shown potential in reducing the expression of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α.

In the context of cancer research, 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione has demonstrated significant anticancer activity against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis (programmed cell death) by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3 kinase (PI3K)/Akt pathway. These pathways are often dysregulated in cancer cells, and their modulation by this compound can lead to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 3-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-1λ^?-thiolane-1,1-dione have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In addition to its therapeutic potential, 3-(5-amino-3-tetert-butyl-H-pyrazol--yl)--λ?-thiolane-,dione has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for understanding molecular mechanisms underlying various diseases. For example, it has been used to study the role of specific enzymes in signal transduction pathways and to identify potential drug targets.

The synthesis of 3-(5-amino--tetert-butyl-H-pyrazol--yl)--λ?-thiolane-,dione involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 2-chloroacetyl chloride with 5-amino--tetert-butyl-H-pyrazole followed by cyclization under appropriate conditions. The final product is typically purified using techniques such as column chromatography or recrystallization.

In conclusion, 3-(5-amino--tetert-butyl-H-pyrazol--yl)--λ?-thiolane-,dione (CAS No. 956571--) is a promising compound with diverse applications in medicinal chemistry and biological research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical applications.